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An In-depth Technical Guide to the WAM2layers Model

Introduction
The Water Accounting Model - 2 layers (WAM2layers) is a sophisticated Eulerian atmospheric

moisture tracking model designed for researchers and scientists in hydrology, meteorology, and

climate science.[1][2] It provides a quantitative framework to understand the complete

atmospheric branch of the hydrological cycle. The model's primary function is to trace the path

of atmospheric moisture, either by identifying the ultimate destination of evaporated water

(forward tracking) or by determining the original evaporative source of precipitation (backward

tracking).[3][4][5] Developed to study atmospheric dynamics, rainfall patterns, and the impacts

of climate and land-use change, WAM2layers has been utilized in over 60 academic studies.[3]

[6][7]

The model operates on gridded atmospheric datasets, such as reanalysis data or outputs from

climate models, by solving a prognostic equation for "tagged" moisture.[3][6][8] Its evolution

from a single-layer to a two-layer model significantly improved its accuracy, particularly in

scenarios with strong directional wind shear.[6][9] The most recent major release, WAM2layers

v3, is a complete rewrite of the original, incorporating performance optimizations and improved

software sustainability practices to handle high-resolution input data.[3][6][7][8]

Core Principles and Governing Equations
WAM2layers is fundamentally a water accounting model that meticulously balances the

moisture budget within a defined atmospheric column.[1][9] It operates on an offline basis,
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meaning it uses pre-existing data from atmospheric models rather than running concurrently

with them.[2]

The core of the model is its two-layer vertical structure, which was introduced to better

represent the complexity of atmospheric moisture transport. The single-layer predecessor was

found to produce large errors in cases of strong directional wind shear, a limitation that the two-

layer version effectively addresses.[9][10]

The model's logic is based on the principle of moisture conservation. For each grid cell in the

model's domain, it balances the moisture that enters, leaves, evaporates, precipitates, and is

exchanged between the two vertical layers.[1] The governing equations, as implemented in

WAM2layers v3, can be summarized as follows:

Total Moisture Budget: The model first ensures a balanced budget for the total atmospheric

moisture (both tagged and untagged) in each grid cell. This involves accounting for all fluxes

into and out of the cell (horizontal and vertical) as well as surface fluxes (evaporation and

precipitation).[9]

Tagged Moisture Budget: Once the total budget is balanced, the model solves a prognostic

equation for the "tagged" moisture.[3][6] This equation tracks the fraction of total moisture in

a grid cell that originated from (in backward tracking) or is destined for (in forward tracking) a

specific source/sink region. The movement of tagged moisture is assumed to be proportional

to the total moisture fluxes.[11]

The equations are solved numerically over a defined time period using gridded input data. The

model is written in Python and is designed to be used as a command-line tool.[4]

Model Workflow and Tracking Modes
A typical WAM2layers experiment involves several key steps, from preparing the input data to

running the tracking simulation and analyzing the output.
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Phase 1: Preprocessing

Phase 2: Tracking Simulation

Phase 3: Post-processing

1. Data Retrieval
(e.g., ERA5, MERRA2)

2. Preprocessing
(Calculate states and fluxes)

Input Variables

3. Configuration
(Define tracking period, region, direction)

Prepared Data

4. Run Tracking
(wam2layers track config.yaml)

Configuration File

5. Generate Output
(Tracked E/P data)

6. Visualization & Analysis
(Mapping sources/sinks)

Click to download full resolution via product page

Caption: General experimental workflow in WAM2layers.
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Tracking Modes
The model can be run in two primary modes depending on the research question.[5]

1. Backward Tracking: This mode is used to determine the evaporative sources of precipitation

in a specific "tagging region". The model takes precipitation data from the target region as input

and tracks the moisture backward in time to identify where it evaporated.[5]

Evaporation Sources
(Output)

Atmospheric Transport
(Moisture tracked backward in time)

Identified SourcesPrecipitation Sink
(Input 'Tagging' Region)

Tracked Moisture

Click to download full resolution via product page

Caption: Conceptual diagram of backward moisture tracking.

2. Forward Tracking: This mode is used to determine where moisture evaporated from a

specific region eventually precipitates. The model takes evaporation data from the "tagging

region" as input and tracks the moisture forward in time to map its subsequent precipitation

locations.[5]

Evaporation Source
(Input 'Tagging' Region)

Atmospheric Transport
(Moisture tracked forward in time)

Tracked Moisture Precipitation Sinks
(Output)

Identified Sinks

Click to download full resolution via product page

Caption: Conceptual diagram of forward moisture tracking.

Data Requirements
WAM2layers is an offline model and relies on external gridded atmospheric data. The quality

and resolution of this input data are critical for the accuracy of the tracking results. The model

has been adapted to work with several major reanalysis and climate model datasets.
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Parameter
Category

Required Variables
Common Data
Sources

Typical Resolution

Atmospheric State

Specific Humidity,

Surface Pressure,

Total Column Water

ERA5, ERA-Interim,

MERRA-2, Climate

Model Output

1.5° x 1.5° (ERA-

Interim) to higher

resolutions[1]

Atmospheric Fluxes

Zonal Wind (u),

Meridional Wind (v) at

multiple levels

ERA5, ERA-Interim,

MERRA-2, Climate

Model Output

6-hourly (ERA-Interim)

[1]

Surface Fluxes
Evaporation,

Precipitation

ERA5, ERA-Interim,

MERRA-2, Climate

Model Output

3-hourly (ERA-Interim)

[1]

Experimental Protocol: Tracking Moisture Sources
for a Heatwave Event
This section outlines a detailed methodology for a typical research application of WAM2layers:

identifying the terrestrial moisture sources that sustain precipitation during a European

heatwave, a process known as moisture recycling.[1]

1. Objective: To quantify the contribution of different terrestrial and oceanic sources to the

precipitation falling over a specific European region during a defined heatwave period.

2. Study Period and Region Definition:

Heatwave Identification: Define heatwave periods using meteorological data (e.g., daily

maximum temperature exceeding a certain percentile for a minimum number of consecutive

days). For this example, 20 heatwave periods between 1979 and 2018 are selected.[1]

Tagging Region: Define the geographical boundaries of the region of interest where

precipitation will be tracked (e.g., Northern, Western, or Southern Europe).[1]

3. Input Data Preparation:

Data Source: Utilize the ERA-Interim reanalysis dataset provided by the ECMWF.[1]
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Variable Extraction: Retrieve all required variables (see table above) at a 1.5° x 1.5° spatial

resolution and 6-hourly temporal resolution (3-hourly for evaporation and precipitation).[1]

Preprocessing: Run the WAM2layers preprocessing scripts. This step calculates the

necessary states (e.g., water content in the upper and lower layers) and fluxes (e.g.,

horizontal and vertical transport between grid cells) from the raw reanalysis data and

prepares them for the tracking algorithm.

4. Tracking Simulation:

Mode Selection: Configure the model to run in backward tracking mode.

Configuration: Create a configuration file specifying the start and end dates of the heatwave

periods, the geographical coordinates of the tagging region (where precipitation is tracked),

the paths to the preprocessed input data, and the desired output location.[5]

Execution: Run the WAM2layers tracking script from the command line, referencing the

configuration file. The model will ingest the precipitation data over the tagging region for each

time step and calculate the corresponding evaporation source locations.[5]

5. Post-processing and Analysis:

Output Aggregation: The model output will consist of gridded data showing the amount of

evaporation from each grid cell that contributed to the precipitation in the tagging region.

Aggregate these results over the entire heatwave period.

Source Attribution: Analyze the aggregated output maps to identify the key terrestrial and

oceanic source regions. Quantify the contribution from specific areas (e.g., forests,

agricultural land, North Atlantic Ocean).[1]

Comparison: Compare the moisture sources during the heatwave periods to climatological

averages to identify anomalies in atmospheric transport patterns, such as a reduction in

westerly moisture supply and an enhancement of local recycling.[1]

Model Versions and Adaptations
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The official WAM2layers codebase has evolved, and several versions have been adapted by

the research community to work with different input datasets.

Model Version Adapted For Key Characteristics

WAM2layers v1 ERA-Interim

The original two-layer version,

an evolution from the single-

layer WAM.[9]

WAM2layers v3 General Use

A complete rewrite in Python

with performance optimizations

for high-resolution data.[3][6]

[7]

Community Adaptations EC-Earth, MERRA2, ERA5

Versions modified by various

researchers to handle the

specific data structures and

levels of different climate

models and reanalysis

products.[12][13]

Assumptions and Future Development
While powerful, WAM2layers operates on a set of key assumptions. The model assumes that

tagged moisture is well-mixed within each of the two atmospheric layers of a grid cell. The

accuracy is also dependent on the quality of the input reanalysis data, which itself is a model-

based product. Furthermore, using the model on a regular latitude-longitude grid near the poles

(>80° N/S) can lead to numerical instability and unphysical results due to the violation of the

Courant-criterion.[14]

Future development is aimed at further improving the model's user-friendliness, expanding

support for more input datasets, and potentially adding new tracking capabilities such as

tracking by distance or time.[5] An ongoing intercomparison study with other moisture tracking

models will help to better understand the effects of different modeling decisions and

assumptions.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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